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Introduction

Tnik-IN-5 is a potent and specific inhibitor of Traf2- and NCK-interacting kinase (TNIK).[1] TNIK
is a serine/threonine kinase that plays a crucial role in various cellular processes, most notably
as a key regulator of the Wnt signaling pathway.[2] By phosphorylating TCF4, TNIK enables the
transcriptional activation of Wnt target genes, which are critical for cell proliferation and stem
cell maintenance.[2] Dysregulation of the Wnt pathway is a hallmark of numerous cancers,
including colorectal cancer.[3][4] Tnik-IN-5, by inhibiting TNIK, effectively halts Wnt signaling,
making it a valuable tool for cancer research and a potential therapeutic agent.[1]

These application notes provide detailed protocols for utilizing Tnik-IN-5 in flow cytometry to
analyze its effects on cancer cells and immune cells. The provided methodologies cover the
analysis of apoptosis, cell cycle progression, and the expression of key cell surface markers.

Quantitative Data

The following tables summarize the quantitative data regarding the inhibitory activity of Tnik-IN-
5 and other relevant TNIK inhibitors.
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Cell
Compound Target IC50 Value ) Reference
Line/System
Tnik-IN-5 TNIK 0.05 pM In vitro [1]
INS018-055 TNIK 7.8 nM In vitro [5]
INS018-055 COL1 expression 63 nM LX-2 cells [5]
o-SMA
INS018-055 ) 123 nM LX-2 cells [5]
expression
TGF-B-mediated
INS018-055 a-SMA 27 nM MRC-5 cells [5]
expression
TGF-B-mediated )
IPF patient
INS018-055 a-SMA 50 nM _ [5]
fibroblasts

expression

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways affected by TNIK and a general

experimental workflow for analyzing the effects of Tnik-IN-5 using flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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